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Compound of Interest

Compound Name: N-isopropylhydroxylamine

Cat. No.: B1201803

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of N-
isopropylhydroxylamine (IPHA) aqueous solutions. The information is compiled from various
scientific and chemical supplier databases. This document is intended to be a valuable
resource for professionals in research and development who are working with or considering
the use of N-isopropylhydroxylamine.

Introduction to N-Isopropylhydroxylamine

N-isopropylhydroxylamine (CAS No: 5080-22-8) is an organic compound with the chemical
formula CsHoNO.[1] It is a derivative of hydroxylamine with an isopropyl group attached to the
nitrogen atom. In its pure form, it is a white crystalline flake.[2][3] However, it is most commonly
supplied and used as a 15% aqueous solution, which is a colorless to pale yellow liquid with a
slight amine-like odor.[2]

IPHA is recognized for its role as a reducing agent, radical scavenger, and polymerization
inhibitor.[4][5] Its primary applications are in industrial processes such as a short-stopping
agent in free-radical emulsion polymerization and as an oxygen scavenger in water treatment
systems.[6]

Quantitative Physical Properties
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The following table summarizes the available quantitative data for a 15% aqueous solution of
N-isopropylhydroxylamine. It is important to note that some physical properties, such as
viscosity and surface tension, are not readily available in the reviewed literature for this specific

concentration.
Property Value Conditions
Density 0.886 g/cm?3[7] Not Specified
1g/mL Not Specified
Boiling Point 104.9 + 23.0 °C (Predicted) Not Specified
Freezing Point -3°C Not Specified
pH 10.6 - 11.2[8] Not Specified
Refractive Index 1.3570[8] Not Specified
Vapor Pressure 68 Pa 25°C
Water Solubility Soluble[2] Not Specified
Viscosity Data not available in reviewed

literature

) Data not available in reviewed
Surface Tension _
literature

Stability and Storage

N-isopropylhydroxylamine aqueous solution exhibits stability that is dependent on the pH of
the environment. It is reported to be stable at a neutral pH and in the presence of hydrochloric
acid.[7] However, it is unstable in the presence of inorganic acids.[7] The stability and reactivity
of IPHA can also be influenced by temperature.[2] For long-term storage, it is recommended to
store the solution at temperatures below -15°C in a well-closed container.[7] The hydrochloride
salt of N-isopropylhydroxylamine is noted to be stable under recommended storage
conditions.[9]

Experimental Protocols
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Detailed experimental protocols for determining the physical properties of N-
isopropylhydroxylamine aqueous solution are not explicitly provided in the literature.
However, standard methodologies for measuring the physical properties of liquids can be
applied. Below are general protocols for key physical property measurements.

Density Measurement

The density of a liquid can be determined using a pycnometer or a hydrometer.
e Pycnometer Method:

o Clean and dry a pycnometer of a known volume.

o Weigh the empty pycnometer.

o Fill the pycnometer with the N-isopropylhydroxylamine aqueous solution, ensuring there
are no air bubbles.

o Weigh the filled pycnometer.

o The density is calculated by dividing the mass of the solution (filled pycnometer weight
minus empty pycnometer weight) by the known volume of the pycnometer.

Boiling Point Determination

The boiling point can be determined using a distillation apparatus or a small-scale method.
e Small-Scale Method:

o Place a small amount of the solution in a test tube.

o

Place a capillary tube, sealed at one end, into the test tube with the open end down.

Heat the test tube in a water or oil bath.

o

[¢]

The boiling point is the temperature at which a steady stream of bubbles emerges from the
capillary tube.
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pH Measurement

The pH of the aqueous solution can be measured using a calibrated pH meter.
o Calibrate the pH meter using standard buffer solutions.
e Immerse the pH electrode in the N-isopropylhydroxylamine aqueous solution.

e Record the stable pH reading.

Refractive Index Measurement

An Abbe refractometer is commonly used to measure the refractive index of a liquid.
» Calibrate the refractometer with a standard liquid of known refractive index.

o Apply a few drops of the N-isopropylhydroxylamine agueous solution to the prism of the
refractometer.

e Close the prism and allow the temperature to stabilize.
» Read the refractive index from the scale.

Applications and Logical Workflow

A primary application of N-isopropylhydroxylamine is as a "short-stopping agent” in emulsion
polymerization. This involves terminating the polymerization reaction at a desired point to
control the properties of the final polymer. The following diagram illustrates this workflow.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1201803?utm_src=pdf-body
https://www.benchchem.com/product/b1201803?utm_src=pdf-body
https://www.benchchem.com/product/b1201803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow of N-isopropylhydroxylamine in Emulsion Polymerization
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Caption: Workflow of IPHA as a short-stopping agent.

The logical relationship in its function as a radical scavenger can be visualized as follows:
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Mechanism of Radical Scavenging by N-isopropylhydroxylamine
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Caption: IPHA's radical scavenging mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of N-
Isopropylhydroxylamine Aqueous Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201803#physical-properties-of-n-
isopropylhydroxylamine-aqueous-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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